3-chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

• IUPAC Name: 4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C18H18ClN5O/c19-15-9-20-6-2-17(15)25-11-13-3-7-24(8-4-13)18-14-1-5-21-10-16(14)22-12-23-18/h1-2,5-6,9-10,12-13H,3-4,7-8,11H2
• InChI Key: BKTRWKAAMSZSCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=NC=NC4=C3C=CN=C4
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

The compound “3-chloro-4-[(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine” is a complex organic molecule. It is likely to be a white powder. It has a degree of lipophilicity, which means it has an affinity for a lipid environment and can diffuse easily into cells.

Synthesis Analysis

The synthesis of this compound could involve various solvents, catalysts, and the use of microwave irradiation. The reaction might involve the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex and likely involves multiple rings and functional groups. The structure of the compound was confirmed by elemental and spectral analyses.

Chemical Reactions Analysis

This compound may be involved in various chemical reactions. For example, it may be used as a CDK2 inhibitor in cancer treatment. The compound may also undergo various transformations, such as condensation, cyclization, and methylation.

Physical And Chemical Properties Analysis

The compound is likely to be a white powder. It has a degree of lipophilicity, which allows it to diffuse easily into cells. The compound’s NMR spectrum has been reported.

Scientific Research Applications

CDK2 Inhibition for Cancer Treatment

. . .

Anti-proliferative Activity

.

Cell Cycle Alteration

. This could be useful in the treatment of diseases where cell cycle regulation is disrupted, such as cancer.

Apoptosis Induction

. Apoptosis, or programmed cell death, is a crucial process in cancer treatment as it can lead to the death of cancer cells.

Molecular Docking Simulation

. This helps in the design of more effective drugs.

Antibacterial Activity

.

Antifungal Activity

.

Structure-based Hybridization

.

Mechanism of Action

The compound is likely to act as a CDK2 inhibitor, making it a potential target for cancer treatment. It may exert its effects by altering cell cycle progression and inducing apoptosis within cells. Molecular docking simulation confirmed the good fit into the CDK2 active site through essential hydrogen bonding with Leu83.

Future Directions

The compound has shown promise as a CDK2 inhibitor, suggesting potential applications in cancer treatment. Future research could focus on further investigating its anticancer activity, optimizing its synthesis, and exploring its potential therapeutic applications.